Cas no 7126-53-6 (4-Formyl-1H-pyrrole-2-carboxylic acid)

4-Formyl-1H-pyrrole-2-carboxylic acid is a versatile intermediate in organic synthesis, featuring a pyrrole ring with a formyl and carboxylic acid functional group. Its unique structure offers enhanced stability and reactivity, facilitating various transformations. This compound is particularly valuable for the synthesis of biologically active molecules and pharmaceuticals, due to its ability to participate in a wide range of chemical reactions.
4-Formyl-1H-pyrrole-2-carboxylic acid structure
7126-53-6 structure
Product Name:4-Formyl-1H-pyrrole-2-carboxylic acid
CAS No:7126-53-6
MF:C6H5NO3
MW:139.108801603317
MDL:MFCD09754207
CID:836354
PubChem ID:13780813
Update Time:2025-07-19

4-Formyl-1H-pyrrole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 4-Formyl-1H-pyrrole-2-carboxylic acid
    • 1H-Pyrrole-2-carboxylic acid, 4-formyl-
    • 4-formyl-2-pyrrolecarboxylic acid
    • 4-Formyl-pyrrol-2-carbonsaeure
    • 4-formyl-pyrrole-2-carboxylic acid
    • 4-methanoyl-1H-pyrrole-2-carboxylic acid
    • AKOS010079081
    • 4-Formyl-1H-pyrrole-2-carboxylicacid
    • DTXSID60549263
    • IGQGTSFYIOGZRK-UHFFFAOYSA-N
    • 7126-53-6
    • CS-0372978
    • A837137
    • FT-0653739
    • I11670
    • SCHEMBL643727
    • SB62503
    • J-515434
    • EN300-97855
    • Z1190318813
    • MFCD09754207
    • DTXCID70500047
    • DB-074409
    • MDL: MFCD09754207
    • Inchi: 1S/C6H5NO3/c8-3-4-1-5(6(9)10)7-2-4/h1-3,7H,(H,9,10)
    • InChI Key: IGQGTSFYIOGZRK-UHFFFAOYSA-N
    • SMILES: OC(C1=CC(C=O)=CN1)=O

Computed Properties

  • Exact Mass: 139.02700
  • Monoisotopic Mass: 139.026943022g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 157
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 70.2Ų

Experimental Properties

  • Density: 1.512
  • Boiling Point: 426.3°C at 760 mmHg
  • Flash Point: 211.6°C
  • Refractive Index: 1.67
  • PSA: 70.16000
  • LogP: 0.52540

4-Formyl-1H-pyrrole-2-carboxylic acid Security Information

4-Formyl-1H-pyrrole-2-carboxylic acid Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-Formyl-1H-pyrrole-2-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM198646-1g
4-formyl-1H-pyrrole-2-carboxylic acid
7126-53-6 95%
1g
$482 2021-08-05
TRC
B414783-10mg
4-formyl-1H-pyrrole-2-carboxylic acid
7126-53-6
10mg
$ 70.00 2022-06-07
TRC
B414783-50mg
4-formyl-1H-pyrrole-2-carboxylic acid
7126-53-6
50mg
$ 230.00 2022-06-07
TRC
B414783-100mg
4-formyl-1H-pyrrole-2-carboxylic acid
7126-53-6
100mg
$ 340.00 2022-06-07
Alichem
A109004106-250mg
4-Formyl-1H-pyrrole-2-carboxylic acid
7126-53-6 95%
250mg
$226.60 2023-09-01
Alichem
A109004106-1g
4-Formyl-1H-pyrrole-2-carboxylic acid
7126-53-6 95%
1g
$420.16 2023-09-01
Chemenu
CM198646-5g
4-formyl-1H-pyrrole-2-carboxylic acid
7126-53-6 95%
5g
$509 2024-07-24
abcr
AB288161-250 mg
4-Formyl-1H-pyrrole-2-carboxylic acid; .
7126-53-6
250 mg
€604.00 2023-07-20
abcr
AB288161-1 g
4-Formyl-1H-pyrrole-2-carboxylic acid; .
7126-53-6
1 g
€1,150.00 2023-07-20
eNovation Chemicals LLC
Y0987117-10g
4-Formyl-1H-pyrrole-2-carboxylic acid
7126-53-6 95%
10g
$1260 2024-08-02
Recommended suppliers
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.